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Compound of Interest

Compound Name: Dioctyl maleate

Cat. No.: B1236290

An In-depth Technical Guide to Dioctyl Maleate

Abstract

Dioctyl maleate (DOM) is a versatile organic compound with significant applications across
various industrial and research sectors. This technical guide provides a comprehensive
overview of dioctyl maleate, focusing on its chemical identity, physicochemical properties,
synthesis, and applications, with a particular emphasis on its relevance to researchers,
scientists, and professionals in drug development. This document includes a detailed summary
of its quantitative data, a representative experimental protocol for its synthesis, and a
visualization of its synthesis workflow.

Chemical Identity

Dioctyl maleate is the diester of maleic acid and octanol. Its specific identifiers are crucial for
accurate documentation and research.

« CAS Number: 2915-53-9[1][2][3][4][5][6]

IUPAC Name: dioctyl (22)-but-2-enedioate[3][4]

Synonyms: Di-n-octyl maleate, DOM, Maleic acid dioctyl ester[1][4][6][7]

Molecular Formula: C20H3604[1][3][4][5][7]

Molecular Weight: 340.50 g/mol [1][3][4][5]
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Physicochemical Properties

The physical and chemical properties of dioctyl maleate are summarized in the table below. It
IS a clear, colorless to pale yellow liquid with a characteristic ester-like odor.[1][8] It is miscible
with many organic solvents such as methanol, ethanol, and toluene, but it is insoluble in water.

[8][°]

Property Value Reference

Clear, colorless to pale yellow

Appearance . [11[8]
liquid

Odor Ester-like [1][8]

Boiling Point 417.9°C at 760 mmHg [1]

Flash Point 195.5°C [1]

B Insoluble in water; Soluble in

Solubility [1]
alcohol

Purity >97% [5]

Synthesis of Dioctyl Maleate

Dioctyl maleate is typically synthesized through the esterification of maleic anhydride with
octanol. A variety of catalysts can be used for this reaction, including homogeneous catalysts
like sulfuric acid and heterogeneous catalysts such as Amberlyst-15.[10][11] The use of
heterogeneous catalysts is advantageous as it simplifies the purification process.[10]

Experimental Protocol for Synthesis

The following is a representative experimental protocol for the synthesis of dioctyl maleate.
Materials:
e Maleic anhydride

e 2-Ethylhexanol
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Concentrated sulfuric acid (catalyst)

Inert solvent (e.g., toluene)

Sodium carbonate solution (for neutralization)
Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

In a reaction vessel equipped with a stirrer, condenser, and a Dean-Stark trap, combine
maleic anhydride and 2-ethylhexanol in a suitable molar ratio, dissolved in an inert solvent
like toluene.[11]

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux. The water produced during the esterification reaction is removed
azeotropically using the Dean-Stark trap.

Monitor the reaction progress by measuring the amount of water collected. The reaction is
considered complete when the theoretical amount of water has been removed.

After completion, cool the reaction mixture to room temperature.

Wash the organic layer with a sodium carbonate solution to neutralize the acidic catalyst,
followed by washing with water to remove any remaining salts.

Dry the organic layer over an anhydrous drying agent, such as sodium sulfate.
Filter the mixture to remove the drying agent.
Remove the solvent under reduced pressure to obtain the crude dioctyl maleate product.

The crude product can be further purified by vacuum distillation if necessary.

Applications in Research and Drug Development
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Dioctyl maleate has several applications relevant to the scientific and pharmaceutical fields.

Plasticizer: It is used as a plasticizer to enhance the flexibility and elasticity of polymers and
resins, which can be valuable in the formulation of various drug delivery systems.[7][12]

e Co-monomer: DOM can be copolymerized with monomers like vinyl acetate and acrylates to
produce polymers with specific properties for use in adhesives, coatings, and films.[8][12]

e Chemical Intermediate: It serves as a crucial intermediate in the synthesis of other organic
compounds.[8] A significant application is in the production of the surfactant sodium dioctyl
sulfosuccinate, which is used as a wetting agent.[9]

o Pharmaceutical Formulations: In the pharmaceutical industry, dioctyl maleate is used in the
formulation of tablets and transdermal drug delivery systems.[7][9]

o Cosmetics and Personal Care: It also finds use as an emollient and skin-conditioning agent
in various cosmetic and personal care products.[1][9]

Toxicology and Safety

Dioctyl maleate is considered to have low toxicity.[1] However, it is recommended to handle it
with appropriate personal protective equipment, such as gloves and safety goggles, to prevent
skin and eye contact.[1][13] In case of exposure, the affected area should be washed with
water.[1] Prolonged exposure if swallowed may cause harm.[14] It is also noted to be toxic to
aquatic life with long-lasting effects.[14]

Workflow and Pathway Visualizations
Synthesis Workflow of Dioctyl Maleate
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Caption: Synthesis workflow for Dioctyl Maleate.

Application in Polymer Synthesis
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Caption: Use of DOM in copolymer synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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